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Compound of Interest

Compound Name: Cyclooctanecarbaldehyde

Cat. No.: B1346818 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability, suppliers, and

key chemical properties of Cyclooctanecarbaldehyde (CAS No. 6688-11-5). Additionally, it

outlines representative experimental protocols for its synthesis and common reactions, offering

a valuable resource for researchers in organic synthesis and drug development.

Chemical Identity and Properties
Cyclooctanecarbaldehyde, also known as cyclooctanecarboxaldehyde, is a cyclic aldehyde

with the molecular formula C9H16O.[1] It is a key intermediate in the synthesis of more

complex molecules due to the reactivity of its aldehyde functional group.
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Property Value Source

CAS Number 6688-11-5 [1]

Molecular Formula C9H16O [1]

Molecular Weight 140.22 g/mol [1]

Appearance Colorless to pale yellow liquid [2]

Boiling Point 161 - 163 °C [3]

Density 0.926 g/cm³ at 25 °C [3]

SMILES O=CC1CCCCCCC1 [2]

InChI Key
IGGUWVNICWZJQU-

UHFFFAOYSA-N
[2]

Commercial Suppliers and Availability
Cyclooctanecarbaldehyde is available from a range of chemical suppliers, catering to both

research and bulk quantity needs. The purity and available quantities vary by supplier. Below is

a summary of offerings from several known suppliers. Pricing is subject to change and should

be verified with the supplier.
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Supplier Purity
Available
Quantities

Indicative Pricing
(USD)

Sigma-Aldrich (Merck) ≥95% Inquire Inquire

BLD Pharm Inquire Inquire Inquire

Key Organics >90% 1g, 5g, 10g Inquire

Apollo Scientific 95% 250mg, 500mg, 1g

~

188(250𝑚𝑔),188(250mg),

264 (500mg), ~$350

(1g)

CymitQuimica 95% 1g, 5g ~$307 (1g)

Santa Cruz

Biotechnology
Inquire Inquire Inquire

Safety and Handling
Cyclooctanecarbaldehyde is classified as a flammable liquid and vapor, and it can cause skin

and serious eye irritation.[3][4] It may also cause respiratory irritation.[3][4]

Handling Precautions:

Keep away from heat, sparks, open flames, and hot surfaces.[3]

Use in a well-ventilated area.[3]

Wear protective gloves, eye protection, and face protection.

Store in a tightly closed container in a dry and well-ventilated place.[3]

Experimental Protocols
Detailed experimental protocols for the synthesis and reaction of Cyclooctanecarbaldehyde
are not readily available in publicly accessible literature. However, based on standard organic
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chemistry transformations, the following sections provide detailed methodologies for its

preparation via oxidation of the corresponding alcohol and a common subsequent reaction.

Synthesis of Cyclooctanecarbaldehyde via Dess-Martin
Oxidation
A common and mild method for the synthesis of aldehydes from primary alcohols is the Dess-

Martin oxidation.[1][5] This method offers the advantage of neutral reaction conditions and a

simple work-up.[6]

Reaction Scheme:

Cyclooctanemethanol Cyclooctanecarbaldehyde

Dess-Martin Periodinane
(DCM, rt)

Click to download full resolution via product page

Figure 1. Synthesis of Cyclooctanecarbaldehyde.

Methodology:

Reaction Setup: To a solution of cyclooctanemethanol (1.0 equivalent) in dichloromethane

(DCM, approximately 0.1 M) at room temperature, add Dess-Martin periodinane (1.5 - 2.0

equivalents).[6]

Reaction Monitoring: Stir the reaction mixture at room temperature. The reaction progress

can be monitored by Thin Layer Chromatography (TLC) until the starting material is

consumed.

Work-up: Upon completion, dilute the reaction mixture with diethyl ether. Quench the reaction

by the slow addition of a saturated aqueous solution of sodium bicarbonate containing

sodium thiosulfate. Stir vigorously until the layers become clear.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b1346818?utm_src=pdf-body
https://en.wikipedia.org/wiki/Dess%E2%80%93Martin_oxidation
https://www.chemistrysteps.com/dess-martin-periodinane-dmp-oxidation/
https://commonorganicchemistry.com/Common_Reagents/Dess-Martin_Periodinane/Dess-Martin_Periodinane.htm
https://www.benchchem.com/product/b1346818?utm_src=pdf-body-img
https://www.benchchem.com/product/b1346818?utm_src=pdf-body
https://commonorganicchemistry.com/Common_Reagents/Dess-Martin_Periodinane/Dess-Martin_Periodinane.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346818?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Extraction: Separate the organic layer and extract the aqueous layer with diethyl ether.

Purification: Combine the organic layers, wash with brine, dry over anhydrous magnesium

sulfate, filter, and concentrate under reduced pressure to yield the crude

Cyclooctanecarbaldehyde. Further purification can be achieved by flash column

chromatography on silica gel.

Wittig Reaction of Cyclooctanecarbaldehyde
The Wittig reaction is a versatile method for the synthesis of alkenes from aldehydes or

ketones.[7] In this example, Cyclooctanecarbaldehyde is reacted with a phosphonium ylide to

form a vinyl ether, which can be subsequently hydrolyzed to a homologous aldehyde.

Reaction Scheme:

Cyclooctanecarbaldehyde Vinyl Ether Intermediate

(Methoxymethyl)triphenyl-
phosphonium chloride, Base

Homologous Aldehyde

Acidic Workup

Click to download full resolution via product page

Figure 2. Wittig reaction workflow.

Methodology:

Ylide Generation: In a flame-dried flask under an inert atmosphere, suspend

(methoxymethyl)triphenylphosphonium chloride (1.2 equivalents) in anhydrous

tetrahydrofuran (THF). Cool the suspension to 0 °C and add a strong base such as n-
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butyllithium or sodium hydride (1.1 equivalents) portion-wise. Stir the resulting red-orange

solution at 0 °C for 30 minutes.

Reaction with Aldehyde: To the ylide solution at 0 °C, add a solution of

Cyclooctanecarbaldehyde (1.0 equivalent) in anhydrous THF dropwise.

Reaction Monitoring: Allow the reaction to warm to room temperature and stir until TLC

analysis indicates the complete consumption of the aldehyde.

Work-up: Quench the reaction by the addition of a saturated aqueous solution of ammonium

chloride.

Extraction: Extract the mixture with diethyl ether.

Purification: Combine the organic layers, wash with brine, dry over anhydrous magnesium

sulfate, filter, and concentrate in vacuo. The crude vinyl ether can be purified by flash

chromatography.

Hydrolysis: The purified vinyl ether can then be hydrolyzed to the homologous aldehyde by

treatment with an acid (e.g., aqueous HCl in THF).

Logical Workflow for Procurement and Use
The following diagram illustrates a typical workflow for a research scientist from identifying the

need for Cyclooctanecarbaldehyde to its final application in a synthesis.
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Figure 3. Procurement and experimental workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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